Here's what we can gather based on the structure of the molecule:
Organic electronics: The presence of the cyano and thiophene groups suggests potential applications in organic electronics. These functional groups are commonly found in organic semiconductors which are used in organic light-emitting diodes (OLEDs) and organic solar cells . Further research would be needed to determine if 2-Cyano-5-(thiophen-3-yl)phenol exhibits semiconducting properties.
Material science: The combination of aromatic rings and the cyano group could indicate potential for applications in material science. These moieties can contribute to rigidity and thermal stability in polymers . More research is needed to understand how 2-Cyano-5-(thiophen-3-yl)phenol behaves in material synthesis.
Further Exploration:
Scientific databases and patent filings might provide more information on the research involving 2-Cyano-5-(thiophen-3-yl)phenol. Here are some resources for further exploration:
Chemical Abstracts Service (CAS): [Chemical Abstracts Service scifinder.cas.org] - This database contains information on scientific publications and patents related to chemicals.
Google Patents: [patent google com] - This database allows searching for patents that might mention the use of 2-Cyano-5-(thiophen-3-yl)phenol.
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